5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H9F3O4/c15-14(16,17)21-12-3-1-8(2-4-12)9-5-10(13(19)20)7-11(18)6-9/h1-7,18H,(H,19,20)
• InChI Key: GTYQGKSQYCEYBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)O)C(=O)O)OC(F)(F)F
• Molecular Formula: C14H9F3O4
• DSSTOX Substance ID: DTXSID00691790
• Molecular Weight: 298.21 g/mol
• CAS RN: 1261977-57-4

Description

5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% (5-HTFB) is an organic compound that is widely used in scientific research and laboratory experiments. It is a derivative of benzoic acid, which is a common compound found in many plants and animals. 5-HTFB is an important intermediate in the synthesis of several compounds, including pharmaceuticals and agrochemicals. Its unique properties have made it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has a variety of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals and agrochemicals, as well as in the development of new materials. In addition, 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in the study of enzyme-catalyzed reactions, as well as in the development of new drugs and drug delivery systems.

Mechanism of Action

5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are important mediators of inflammation and pain. By inhibiting COX-2, 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% can reduce inflammation and pain. In addition, 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage.
Biochemical and Physiological Effects
5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to protect against oxidative damage. It has also been shown to inhibit the growth of certain cancer cells and to reduce the risk of cardiovascular disease. In addition, 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-allergic effects.

Advantages and Limitations for Lab Experiments

The use of 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive, highly efficient, and easy to obtain. In addition, it is a versatile reagent that can be used in a variety of synthetic reactions. However, there are also some limitations to its use. For instance, it is not soluble in water and is not stable in acidic solutions. In addition, it is toxic and should be handled with caution.

Future Directions

The potential future directions for 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% are numerous. It could be used in the development of new drugs and drug delivery systems, as well as in the study of enzyme-catalyzed reactions. In addition, it could be used to develop new materials and to explore the potential therapeutic effects of its metabolites. Finally, it could be used to explore the potential of its antioxidant properties in the prevention and treatment of various diseases.

Synthesis Methods

5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% is typically synthesized through a two-step process. First, 4-trifluoromethoxybenzoic acid is reacted with anhydrous sodium carbonate in an aqueous solution. This reaction produces 4-trifluoromethoxybenzoyl chloride, which is then reacted with 5-hydroxytoluene in the presence of an acid catalyst. This yields 5-Hydroxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% in 95% purity. The reaction is highly efficient, with yields of up to 99% in some cases.